Cas no 1021084-95-6 (N-(3-Methoxyphenyl)-2-(phenylamino)acetamide)

• Product Name: N-(3-Methoxyphenyl)-2-(phenylamino)acetamide
• CAS No: 1021084-95-6
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 5054234
• PubChem ID: 28565209
• Update Time: 2025-11-01

N-(3-Methoxyphenyl)-2-(phenylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-(phenylamino)acetamide
• NE51391
• 2-anilino-N-(3-methoxyphenyl)acetamide
• 1021084-95-6
• AKOS000253089
• EN300-44176
• G43382
• Z52830439
• N-(3-Methoxyphenyl)-2-(phenylamino)acetamide

• Inchi： 1S/C15H16N2O2/c1-19-14-9-5-8-13(10-14)17-15(18)11-16-12-6-3-2-4-7-12/h2-10,16H,11H2,1H3,(H,17,18)
• InChI Key： QXLQOZBXRPZFHD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC(CNC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4

Additional information on N-(3-Methoxyphenyl)-2-(phenylamino)acetamide

Comprehensive Overview of N-(3-Methoxyphenyl)-2-(phenylamino)acetamide (CAS 1021084-95-6): Properties, Applications, and Research Insights

N-(3-Methoxyphenyl)-2-(phenylamino)acetamide (CAS 1021084-95-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This acetamide derivative combines a methoxyphenyl group with a phenylamino moiety, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor scaffold or ligand for receptor modulation, aligning with current trends in targeted therapy development.

The compound's molecular structure (C₁₅H₁₆N₂O₂) features a hydrogen-bond donor-acceptor pair, which is critical for interactions in biological systems. Recent studies highlight its relevance in structure-activity relationship (SAR) analyses, especially in designing small-molecule probes for neurological or metabolic disorders. With the growing demand for precision medicine, N-(3-Methoxyphenyl)-2-(phenylamino)acetamide offers a versatile template for medicinal chemistry optimization.

From a synthetic perspective, this compound exemplifies modern green chemistry principles. Its preparation often involves Pd-catalyzed cross-coupling or microwave-assisted synthesis—methods frequently searched by organic chemists seeking time-efficient protocols. The 3-methoxy substitution pattern on the phenyl ring also makes it a candidate for electron density studies, a hot topic in computational chemistry forums.

Analytical characterization of CAS 1021084-95-6 typically employs LC-MS and NMR spectroscopy, techniques widely discussed in quality control communities. The compound's logP value (predicted ~2.8) suggests moderate lipophilicity, a key parameter for researchers investigating blood-brain barrier permeability—a frequent search term in neuropharmacology circles.

In material science, the amide-phenyl linkage in this molecule has sparked interest for supramolecular assembly applications. Its potential to form π-stacking interactions aligns with nanotechnology trends, particularly in self-healing polymers or organic semiconductors. These applications resonate with the increasing focus on sustainable materials in industrial R&D.

Safety profiles of N-(3-Methoxyphenyl)-2-(phenylamino)acetamide remain under study, though preliminary data suggest standard handling protocols for laboratory chemicals. Researchers often search for MSDS alternatives or biodegradability metrics—topics addressed in recent environmental chemistry publications featuring this compound class.

The commercial availability of CAS 1021084-95-6 through specialty chemical suppliers has facilitated its adoption in academic and industrial settings. Procurement discussions frequently mention batch-to-batch consistency and HPLC purity standards, reflecting the compound's role in high-throughput screening platforms.

Future research directions may explore its metabolic stability or protein binding affinity—two trending topics in ADME/Tox studies. The compound's structural isomerism potential also makes it a case study for chiral separation techniques, another area with growing search volume among analytical chemists.